Methyl 2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate

• IUPAC Name: methyl 2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]propanoate
• InChI: InChI=1S/C13H12N4O2S2/c1-8(13(18)19-2)21-11-6-5-10-14-15-12(17(10)16-11)9-4-3-7-20-9/h3-8H,1-2H3
• InChI Key: RCGGIPXUVITGDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NN2C(=NN=C2C3=CC=CS3)C=C1
• Molecular Formula: C13H12N4O2S2
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives, has been achieved through various synthetic approaches. For instance, Kattimani et al. synthesized 3,6-disubstituted[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives via the reaction of phenacyl bromide with various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones in refluxing ethanol.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and structural elucidation of novel heterocyclic compounds, including those with thiophene and triazolo[4,3-b]pyridazine moieties, have been extensively studied. These compounds are synthesized using various chemical reactions and characterized using techniques like X-ray diffraction, NMR, and IR spectroscopy. For example, a study detailed the synthesis and crystal structure analysis of ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate, showing its potential for further biological evaluation due to its structural features (Lahmidi et al., 2019).

Biological Activities

• Various synthesized compounds with triazolo and pyridazine rings have been evaluated for their biological activities, including antibacterial, antifungal, and insecticidal properties. For instance, compounds incorporating the thiadiazole moiety were assessed for their insecticidal activity against the cotton leafworm, indicating the potential application of these compounds in agricultural pest control (Fadda et al., 2017).

Antimicrobial Evaluation

• The antimicrobial evaluation of newly synthesized compounds reveals their potential as therapeutic agents. A study on [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones demonstrated mild antimicrobial activities, suggesting the possibility of further optimization for medical applications (Gomha et al., 2018).

Molecular Docking and In Vitro Screening

• The molecular docking and in vitro screening for antimicrobial and antioxidant activities of novel pyridine and fused pyridine derivatives indicate the significance of the structural elements in these compounds for binding to biological targets. These studies help in understanding the molecular basis of their activities and guiding the design of more effective compounds (Flefel et al., 2018).